N-(1-cyano-1,2-dimethylpropyl)-2-[(2,2-dimethylcyclopentyl)amino]acetamide

• IUPAC Name: N-(2-cyano-3-methylbutan-2-yl)-2-[(2,2-dimethylcyclopentyl)amino]acetamide
• InChI: InChI=1S/C15H27N3O/c1-11(2)15(5,10-16)18-13(19)9-17-12-7-6-8-14(12,3)4/h11-12,17H,6-9H2,1-5H3,(H,18,19)
• InChI Key: CVEYBFLPBVLSOA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)(C#N)NC(=O)CNC1CCCC1(C)C
• Molecular Formula: C15H27N3O
• Molecular Weight: 265.39 g/mol

Description

N-(1-cyano-1,2-dimethylpropyl)-2-[(2,2-dimethylcyclopentyl)amino]acetamide, also known as CDDP, is a chemical compound that has shown promising results in scientific research applications.

Mechanism of Action

The mechanism of action of N-(1-cyano-1,2-dimethylpropyl)-2-[(2,2-dimethylcyclopentyl)amino]acetamide is not fully understood, but it is thought to involve modulation of the activity of certain enzymes and receptors in the brain. Specifically, N-(1-cyano-1,2-dimethylpropyl)-2-[(2,2-dimethylcyclopentyl)amino]acetamide has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. By inhibiting this enzyme, N-(1-cyano-1,2-dimethylpropyl)-2-[(2,2-dimethylcyclopentyl)amino]acetamide may increase the levels of acetylcholine in the brain, which could improve cognitive function.
Biochemical and Physiological Effects
Studies have shown that N-(1-cyano-1,2-dimethylpropyl)-2-[(2,2-dimethylcyclopentyl)amino]acetamide has a range of biochemical and physiological effects. In addition to its neuroprotective effects, N-(1-cyano-1,2-dimethylpropyl)-2-[(2,2-dimethylcyclopentyl)amino]acetamide has been shown to have anti-inflammatory and antioxidant properties. These properties may be responsible for some of the observed effects of N-(1-cyano-1,2-dimethylpropyl)-2-[(2,2-dimethylcyclopentyl)amino]acetamide in animal models of neurological diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1-cyano-1,2-dimethylpropyl)-2-[(2,2-dimethylcyclopentyl)amino]acetamide in lab experiments is its relatively low toxicity compared to other compounds with similar effects. However, the complex synthesis process and limited availability of N-(1-cyano-1,2-dimethylpropyl)-2-[(2,2-dimethylcyclopentyl)amino]acetamide may make it difficult to use in large-scale experiments. Additionally, the mechanism of action of N-(1-cyano-1,2-dimethylpropyl)-2-[(2,2-dimethylcyclopentyl)amino]acetamide is not fully understood, which may limit its potential applications.

Future Directions

There are several areas of future research that could be explored with N-(1-cyano-1,2-dimethylpropyl)-2-[(2,2-dimethylcyclopentyl)amino]acetamide. One area of interest is in the development of new drugs for the treatment of neurological disorders. N-(1-cyano-1,2-dimethylpropyl)-2-[(2,2-dimethylcyclopentyl)amino]acetamide has shown promising results in animal models of Alzheimer's disease and Parkinson's disease, and further research is needed to determine its potential as a therapeutic agent. Additionally, more research is needed to fully understand the mechanism of action of N-(1-cyano-1,2-dimethylpropyl)-2-[(2,2-dimethylcyclopentyl)amino]acetamide and to identify any potential side effects or limitations of its use. Finally, the synthesis process for N-(1-cyano-1,2-dimethylpropyl)-2-[(2,2-dimethylcyclopentyl)amino]acetamide could be optimized to improve its availability and reduce its cost, which could make it a more attractive candidate for large-scale experiments.

Synthesis Methods

N-(1-cyano-1,2-dimethylpropyl)-2-[(2,2-dimethylcyclopentyl)amino]acetamide can be synthesized using a multi-step process that involves the reaction of 2,2-dimethylcyclopentanone with 1-cyano-1,2-dimethylpropylamine to form the intermediate 2,2-dimethylcyclopentylamine. This intermediate is then reacted with chloroacetyl chloride to form the final product, N-(1-cyano-1,2-dimethylpropyl)-2-[(2,2-dimethylcyclopentyl)amino]acetamide. The synthesis process is complex and requires careful control of reaction conditions to achieve high yields.

Scientific Research Applications

N-(1-cyano-1,2-dimethylpropyl)-2-[(2,2-dimethylcyclopentyl)amino]acetamide has been shown to have a range of potential applications in scientific research. One area of interest is in the development of new drugs for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. N-(1-cyano-1,2-dimethylpropyl)-2-[(2,2-dimethylcyclopentyl)amino]acetamide has been shown to have neuroprotective effects in animal models of these diseases, suggesting that it may be a promising candidate for further development.